5-Chloro-2-(cyclopropylmethoxy)phenol

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: 5-chloro-2-(cyclopropylmethoxy)phenol
• InChI: InChI=1S/C10H11ClO2/c11-8-3-4-10(9(12)5-8)13-6-7-1-2-7/h3-5,7,12H,1-2,6H2
• InChI Key: WQHXYJAVHUPVRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2)Cl)O

Description

5-Chloro-2-(cyclopropylmethoxy)phenol is a halogenated phenolic compound characterized by a chlorine substituent at the 5-position and a cyclopropylmethoxy group at the 2-position of the phenol ring. The cyclopropylmethoxy group introduces steric and electronic effects that likely influence its physicochemical and biological properties, distinguishing it from other chlorinated phenols such as Triclosan or dichlorophenols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-(cyclopropylmethoxy)phenol can be achieved through nucleophilic aromatic substitution reactions. One common method involves the reaction of 5-chloro-2-hydroxyphenol with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate. The reaction typically occurs in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

On an industrial scale, the production of 5-Chloro-2-(cyclopropylmethoxy)phenol may involve similar nucleophilic substitution reactions but optimized for large-scale operations. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-(cyclopropylmethoxy)phenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones.

Reduction: The compound can be reduced to remove the chlorine atom.

Substitution: The chlorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include sodium dichromate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophiles like sodium methoxide can replace the chlorine atom under basic conditions.

Major Products Formed

Oxidation: Quinones

Reduction: Dechlorinated phenols

Substitution: Methoxy-substituted phenols

Scientific Research Applications

5-Chloro-2-(cyclopropylmethoxy)phenol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential antimicrobial properties.

Medicine: Investigated for its potential use in developing new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Chloro-2-(cyclopropylmethoxy)phenol involves its interaction with various molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, while the chlorine atom and cyclopropylmethoxy group can interact with hydrophobic regions. These interactions can disrupt cellular processes and inhibit the growth of microorganisms .

Comparison with Similar Compounds

Key Observations :

• Substituent Impact: The cyclopropylmethoxy group in the target compound replaces the dichlorophenoxy (TCS) or monochlorophenoxy (DCCP) moieties.
• Synthetic Complexity : Introducing cyclopropylmethoxy requires specialized alkylation conditions, yielding ~31% in related syntheses , whereas Triclosan’s industrial production is more optimized.

Table 2. Bioactivity Comparison

Compound	Target Organism/Enzyme	Activity (IC50/MIC)	Mechanism
5-Chloro-2-(cyclopropylmethoxy)phenol derivative [11]*	Mycobacterium bovis	MIC99 = 12.9 µM	InhA enzyme inhibition
Triclosan (TCS)	Broad-spectrum bacteria	Not explicitly reported	Enoyl reductase inhibition
DCCP	Modeled after TCS	Similar toxicokinetics	Read-across validated

Key Findings :

• The cyclopropylmethoxy-phenol derivative exhibits potent activity against M. bovis (MIC99 = 12.9 µM), suggesting that this substituent enhances target binding or cellular penetration .
• Triclosan’s broader application in consumer products highlights its established efficacy but also raises concerns about environmental persistence and toxicity .

Physicochemical and Environmental Properties

Table 3. Physicochemical and Environmental Profiles

Property	5-Chloro-2-(cyclopropylmethoxy)phenol	Triclosan (TCS)	DCCP
Molecular Weight	~202.64 g/mol (estimated)	289.54 g/mol	251.51 g/mol
LogP (Lipophilicity)	Estimated ~3.5 (cyclopropane effect)	4.76	~4.2 (predicted)
Environmental Persistence	Likely lower (non-halogenated ether)	High (PCB-like structure)	Moderate (single Cl on phenoxy)

Key Insights :

• Lower molecular weight and logP of the target compound could improve aqueous solubility, enhancing bioavailability .

Q & A

Basic Research Questions

Q. What synthetic strategies are optimal for preparing 5-Chloro-2-(cyclopropylmethoxy)phenol, and how can reaction efficiency be validated?

• Methodology : Utilize Williamson ether synthesis to couple 5-chloro-2-hydroxybenzaldehyde with cyclopropylmethyl bromide. Alternatively, employ Mitsunobu reactions for stereospecific etherification using triphenylphosphine and diethyl azodicarboxylate (DEAD) . Validate reaction efficiency via thin-layer chromatography (TLC) and ¹H/¹³C NMR to confirm ether bond formation and absence of unreacted starting materials.

Q. How can the solubility and purification of 5-Chloro-2-(cyclopropylmethoxy)phenol be optimized for laboratory-scale synthesis?

• Methodology : Solubility in polar aprotic solvents (e.g., DMSO, DMF) is expected due to the phenolic hydroxyl group. For recrystallization, use a 1:3 ethanol/water mixture (v/v) to achieve high purity (>98%). Solubility data for structurally similar chlorophenols (e.g., 5-Chloro-2-(2,4-dichlorophenoxy)phenol in ethanol: ~25 mg/mL at 20°C) can guide solvent selection .

Q. What analytical techniques are recommended for structural elucidation and purity assessment?

• Methodology :

• LC-MS (ESI+) for molecular ion confirmation (expected [M+H]+: ~228.6 Da).
• FT-IR to identify phenolic O-H stretching (~3200 cm⁻¹) and C-O-C ether bonds (~1250 cm⁻¹).
• Reverse-phase HPLC (C18 column, mobile phase: 60% acetonitrile/40% 0.1% formic acid) with UV detection at 280 nm for purity quantification .
  

Advanced Research Questions

Q. What are the potential photodegradation pathways of 5-Chloro-2-(cyclopropylmethoxy)phenol in aqueous environments, and how can intermediates be characterized?

• Methodology : Expose the compound to UVC light (254 nm) in a photoreactor and monitor degradation via LC-QTOF-MS . Compare with triclosan (5-Chloro-2-(2,4-dichlorophenoxy)phenol), which undergoes •OH radical-mediated cleavage of ether bonds to form chlorophenols . Quantify half-life (t₁/₂) under simulated sunlight using actinometry.

Q. How does the cyclopropylmethoxy group influence the compound’s biological activity compared to other chlorophenol derivatives?

• Methodology : Perform in vitro cytotoxicity assays (e.g., MTT on HepG2 cells) and compare IC₅₀ values with analogs like triclosan. Use molecular docking to assess interactions with bacterial enoyl-ACP reductase (FabI), a target for antimicrobial chlorophenols .

Q. What computational approaches can predict the environmental persistence and toxicity of 5-Chloro-2-(cyclopropylmethoxy)phenol?

• Methodology : Apply Quantitative Structure-Activity Relationship (QSAR) models (e.g., EPI Suite) to estimate biodegradation (BIOWIN) and bioaccumulation (BCF) potential. Validate predictions with experimental logP (octanol-water partition coefficient) measurements via shake-flask method .

Q. How can conflicting solubility or stability data from different studies be resolved?

• Methodology : Conduct stress testing under varied pH (2–12), temperature (4–60°C), and light conditions. Use accelerated stability chambers to identify degradation products via HRMS/MS . Compare results with literature on structurally related compounds (e.g., 4-Chloro-3-methylphenol, stable at pH 5–7 but hydrolyzes at extremes) .